Cas no 1375474-20-6 (2-(1-methyl-1H-pyrazol-4-yl)imidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)imidazo1,2-apyridine-7-carboxylic acid
• CAS No: 1375474-20-6
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• MDL: MFCD20067171
• CID: 5050572
• PubChem ID: 64398473
• Update Time: 2025-10-29

2-(1-methyl-1H-pyrazol-4-yl)imidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-7-carboxylic acid
• Z1696832857
• 2-(1-methylpyrazol-4-yl)imidazo[1,2-a]pyridine-7-carboxylic acid
• 2-(1-methyl-1H-pyrazol-4-yl)imidazo1,2-apyridine-7-carboxylic acid

• MDL： MFCD20067171
• Inchi： 1S/C12H10N4O2/c1-15-6-9(5-13-15)10-7-16-3-2-8(12(17)18)4-11(16)14-10/h2-7H,1H3,(H,17,18)
• InChI Key： SEJFRTMXMNSUDX-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2C=C(C3C=NN(C)C=3)N=C2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)imidazo1,2-apyridine-7-carboxylic acid

Comprehensive Analysis of 2-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1375474-20-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1375474-20-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique imidazo[1,2-a]pyridine core and 1-methyl-1H-pyrazole substitution, is widely studied for its potential applications in pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 1375474-20-6 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and fragment-based drug design. Its carboxylic acid functional group enables facile derivatization, making it a valuable scaffold for developing kinase inhibitors and GPCR modulators. Recent studies highlight its role in addressing drug-resistant infections and chronic inflammatory diseases, aligning with global health priorities.

From an industrial perspective, 2-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-7-carboxylic acid is synthesized through innovative cross-coupling reactions, with yields optimized via microwave-assisted synthesis—a trending topic in green chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, which is critical for regulatory compliance in preclinical trials. The compound's logP and pKa values are extensively documented to guide formulation strategies.

Environmental and safety assessments of CAS 1375474-20-6 reveal favorable biodegradability profiles, addressing concerns about persistent organic pollutants. Its stability under physiological pH conditions makes it suitable for oral drug delivery systems, a key focus area in personalized medicine. Patent filings related to this compound have surged, particularly in oncology and neurology applications.

In summary, 2-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-7-carboxylic acid represents a nexus of innovation across multiple disciplines. Its molecular architecture and adaptable chemistry continue to inspire solutions for unmet medical needs while adhering to sustainable development goals in chemical manufacturing.